Cas no 1258622-81-9 (3-(4-Carboxy-3-fluorophenyl)isonicotinic acid)
1258622-81-9 structure
Product Name:3-(4-Carboxy-3-fluorophenyl)isonicotinic acid
CAS No:1258622-81-9
MF:C13H8FNO4
MW:261.205327033997
CID:2760939
PubChem ID:53223819
Update Time:2025-04-21
3-(4-Carboxy-3-fluorophenyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 1258622-81-9
- 3-(4-Carboxy-3-fluorophenyl)isonicotinic acid, 95%
- DTXSID20687877
- MFCD18085843
- 3-(4-CARBOXY-3-FLUOROPHENYL)ISONICOTINIC ACID
- 3-(4-Carboxy-3-fluorophenyl)isonicotinic acid
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- Inchi: 1S/C13H8FNO4/c14-11-5-7(1-2-9(11)13(18)19)10-6-15-4-3-8(10)12(16)17/h1-6H,(H,16,17)(H,18,19)
- InChI Key: GYBWXAIEHDQPSD-UHFFFAOYSA-N
- SMILES: FC1=C(C(=O)O)C=CC(=C1)C1C=NC=CC=1C(=O)O
Computed Properties
- Exact Mass: 261.04373590Da
- Monoisotopic Mass: 261.04373590Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 87.5Ų
3-(4-Carboxy-3-fluorophenyl)isonicotinic acid Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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